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Compound of Interest

Compound Name: Ammonium potassium tartrate

CAS No.: 1114-14-3

Cat. No.: B3364203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methods for growing

ammonium potassium tartrate (KNH₄C₄H₄O₆·2H₂O), often abbreviated as PAT, crystals. This

document details the underlying principles, experimental protocols, and key parameters for

successful crystallization. The information is intended to serve as a valuable resource for

researchers in materials science, crystallography, and pharmaceutical development where

high-quality single crystals are essential for structural and property analysis.

Introduction to Ammonium Potassium Tartrate
Ammonium potassium tartrate is a double salt of tartaric acid.[1] It crystallizes in the

monoclinic system and is of interest due to its potential nonlinear optical (NLO) properties,

which make it a candidate for various applications in optoelectronics.[2] The growth of large,

high-quality single crystals is crucial for the characterization of its physical and optical

properties. This guide explores the most common and effective methods for achieving this.
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The selection of a suitable crystal growth method depends on the solubility of the material, the

desired crystal size and quality, and the available equipment. For ammonium potassium
tartrate, which is highly soluble in water, solution-based growth techniques are most effective.

[1]

Slow Evaporation Method
The slow evaporation technique is a widely used and effective method for growing high-quality

single crystals of water-soluble materials like ammonium potassium tartrate.[2] The principle

involves preparing a saturated or slightly supersaturated solution at a constant temperature

and allowing the solvent to evaporate slowly. This gradual increase in solute concentration

beyond the saturation point leads to spontaneous nucleation and subsequent crystal growth.

Experimental Protocol:

Synthesis of Ammonium Potassium Tartrate:

Dissolve equimolar amounts of L-tartaric acid, potassium hydroxide, and ammonium

hydroxide in deionized water with continuous stirring to ensure a homogenous mixture.[2]

The chemical reaction is as follows: C₄H₆O₆ + KOH + NH₄OH → KNH₄C₄H₄O₆ + 2H₂O.[2]

Allow the solution to stand undisturbed for several days. The raw material of potassium

ammonium L-tartrate will precipitate at the bottom of the beaker.[2]

Collect the precipitated raw material.

Crystal Growth:

Prepare a saturated solution of the synthesized ammonium potassium tartrate in

deionized water at room temperature.

Filter the solution using a high-quality filter paper (e.g., Whatman) to remove any

suspended impurities.[2]

Transfer the filtered solution into a clean, undisturbed container such as a beaker or

crystallizing dish.
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Cover the container with a perforated lid (e.g., filter paper with small holes) to allow for

slow and controlled evaporation of the solvent. This also prevents dust and other

contaminants from entering the solution.

Place the container in a location with a stable temperature and minimal vibrations to

promote the growth of high-quality single crystals.

Optically transparent crystals are typically harvested within a growth period of about three

weeks.[2]

Workflow for Slow Evaporation Method:

Synthesis of Raw Material
Crystal Growth

Dissolve L-tartaric acid,
KOH, and NH4OH
(1:1:1 molar ratio)
in deionized water

Stir to create a
homogeneous mixture

Allow solution to stand
for several days

Collect precipitated
Ammonium Potassium Tartrate

Prepare saturated solution
of synthesized material

Use as starting material Filter the solution Transfer to a clean container Cover with a perforated lid Maintain at a stable temperature Harvest crystals after ~3 weeks

Click to download full resolution via product page

Fig. 1: Workflow for the slow evaporation method of ammonium potassium tartrate crystal
growth.

Temperature Lowering Method
The temperature lowering method relies on the principle that the solubility of most salts,

including ammonium potassium tartrate, in water increases with temperature. A saturated

solution is prepared at an elevated temperature and then slowly cooled. As the temperature

decreases, the solubility drops, leading to a supersaturated state and subsequent

crystallization.

Generalized Experimental Protocol:

Solution Preparation:
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Prepare a saturated solution of ammonium potassium tartrate in deionized water at a

temperature significantly higher than room temperature (e.g., 50-60 °C). Ensure all the

solute has dissolved.

Filter the hot, saturated solution to remove any impurities.

Crystal Growth:

Transfer the hot, filtered solution to a pre-warmed, sealed container to prevent premature

crystallization and solvent evaporation.

Place the container in a programmable water bath or a well-insulated environment that

allows for very slow and controlled cooling.

A typical cooling rate might be in the range of 0.1-1.0 °C per day. The optimal rate will

need to be determined experimentally to achieve the best crystal quality.

As the solution cools, crystals will nucleate and grow.

Once the desired temperature (e.g., room temperature) is reached, the crystals can be

harvested.

Logical Relationship for Temperature Lowering Method:
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Fig. 2: Principle of the temperature lowering method for crystal growth.

Gel Growth Method
The gel growth method is particularly useful for growing crystals of sparingly soluble

substances, but can be adapted for soluble materials as well. The gel medium (e.g., silica gel)

provides a three-dimensional, diffusion-controlled environment that suppresses rapid

nucleation and allows for the growth of well-formed crystals. For ammonium potassium
tartrate, a single diffusion method can be employed where one of the reactants diffuses into a

gel containing the other reactants.

Generalized Experimental Protocol:
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Gel Preparation:

Prepare a silica gel by mixing a solution of sodium metasilicate with an acidic solution

(e.g., tartaric acid) to a desired pH. The gelling time will depend on the pH and

concentration.

Incorporate a solution of two of the three initial reactants (e.g., L-tartaric acid and

ammonium hydroxide) into the gel before it sets.

Crystal Growth:

Once the gel has set in a suitable container (e.g., a U-tube or test tube), carefully pour a

solution of the third reactant (e.g., potassium hydroxide) on top of the gel.

The potassium hydroxide will slowly diffuse into the gel, reacting with the other

components to form ammonium potassium tartrate.

The slow, diffusion-controlled reaction within the gel matrix promotes the growth of well-

defined single crystals over a period of days to weeks.

After the growth period, the crystals can be carefully extracted from the gel.

Experimental Workflow for Gel Growth Method:
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Fig. 3: Workflow for the gel growth method of ammonium potassium tartrate crystal growth.

Quantitative Data and Characterization
The quality and properties of the grown crystals are assessed through various characterization

techniques. Below is a summary of reported data for ammonium potassium tartrate crystals

grown by the slow evaporation method.

Table 1: Crystallographic and Physical Properties of Ammonium Potassium Tartrate
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Property Value Reference

Crystal System Monoclinic [2]

Space Group P1 [2]

Lattice Parameters
a = 9.2909 Å, b = 15.5424 Å, c

= 6.2512 Å, β = 101.507°
[2]

Unit Cell Volume 884.56 Å³ [2]

Thermal Stability Stable up to 258 °C [2]

Melting Point 288 °C [2]

Lower Cut-off Wavelength 197 nm [2]

Optical Transparency
~98% in the entire UV-Visible

range
[2]

SHG Efficiency 0.5943 times that of KDP [2]

Table 2: Key Experimental Parameters for Slow Evaporation Method

Parameter Value/Condition Reference

Reactant Molar Ratio
L-Tartaric acid : KOH : NH₄OH

= 1:1:1
[2]

Solvent Deionized Water [2]

Growth Temperature Room Temperature [2]

Growth Period Approximately 3 weeks [2]

Conclusion
This guide has detailed the primary methods for the growth of ammonium potassium tartrate
crystals, with a focus on the slow evaporation technique for which detailed experimental

protocols are available. The temperature lowering and gel growth methods have also been

presented as viable alternatives, although specific parameters for ammonium potassium
tartrate may require further experimental optimization. The provided quantitative data and
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characterization results serve as a benchmark for researchers working with this material. The

successful growth of high-quality single crystals of ammonium potassium tartrate is a critical

step in further exploring its potential applications in fields such as nonlinear optics and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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